Cas no 84110-34-9 ((1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane)

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane structure
84110-34-9 structure
Product Name:(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane
CAS No:84110-34-9
MF:C14H25BO2
MW:236.158104658127
MDL:MFCD09837626
CID:707061
Update Time:2025-08-03

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Chemical and Physical Properties

Names and Identifiers

    • (3aS,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
    • 2-(2-methylpropyl)-(3aS,4S,6S,7aR)-hexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole
    • 2-Methylpropaneboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester
    • 4,6-Methano-1,3,2-benzodioxaborole,hexahydro-3a,5,5-trimethyl-2-(2-methylpropyl)-, (3aS,4S,6S,7aR)-
    • Bortezomib Impurity 34
    • (1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane
    • (3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-2-(2-methylpropyl)-4,6-methano-1,3,2-benzodioxaborole (ACI)
    • 4,6-Methano-1,3,2-benzodioxaborole, hexahydro-3a,5,5-trimethyl-2-(2-methylpropyl)-, [3aS-(3aα,4β,6β,7aα)]- (ZCI)
    • (+)-Pinanediol 2-methylpropyl-1-boronate
    • MDL: MFCD09837626
    • Inchi: 1S/C14H25BO2/c1-9(2)8-15-16-12-7-10-6-11(13(10,3)4)14(12,5)17-15/h9-12H,6-8H2,1-5H3/t10-,11-,12+,14-/m0/s1
    • InChI Key: QGWQMLAZUPRXGK-FMSGJZPZSA-N
    • SMILES: C[C@@]12OB(CC(C)C)O[C@@H]1C[C@@H]1C[C@H]2C1(C)C

Computed Properties

  • Exact Mass: 236.19500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 0.97±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 272.3±9.0 ºC (760 Torr),
  • Flash Point: 118.5±18.7 ºC,
  • PSA: 18.46000
  • LogP: 3.37070

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Security Information

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Pricemore >>

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(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Diethyl ether ;  23 h, rt
Reference
Amorphous [(1R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(pyrazinylcarbonyl)amino]propyl]amino]butyl]boronic acid
Anonymous, IP.com Journal, 2009, 9,

Production Method 2

Reaction Conditions
1.1 Solvents: Diethyl ether ;  4 h, rt
Reference
Potent and selective peptidyl boronic acid inhibitors of the serine protease prostate-specific antigen
LeBeau, Aaron M.; Singh, Pratap; Isaacs, John T.; Denmeade, Samuel R., Chemistry & Biology (Cambridge, 2008, 15(7), 665-674

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium sulfate Solvents: Diethyl ether
Reference
Further characterization of a putative serine protease contributing to the γ-secretase cleavage of β-amyloid precursor protein
Peuchmaur, Marine; Lacour, Marie-Agnes; Sevalle, Jean; Lisowski, Vincent; Touati-Jallabe, Youness; et al, Bioorganic & Medicinal Chemistry, 2013, 21(4), 1018-1029

Production Method 4

Reaction Conditions
1.1 Solvents: Hexane ;  5 h, reflux; reflux → rt
Reference
Synthesis of (S)-(+)-pinanediol-1-chloro-3-methylbutyl-1-boronate
Fu, Xuejiao; Yuan, Shenfeng; Chen, Zhirong; Yin, Hong, Jingxi Huagong, 2011, 28(12), 1233-1235

Production Method 5

Reaction Conditions
1.1 Solvents: Diethyl ether ;  7 h, 25 °C
Reference
Design, synthesis and docking studies of novel dipeptidyl boronic acid proteasome inhibitors constructed from αα- and αβ-amino acids
Shi, Jingmiao ; Lei, Meng; Wu, Wenkui; Feng, Huayun; Wang, Jia; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(8), 1958-1962

Production Method 6

Reaction Conditions
1.1 Solvents: Diethyl ether ;  rt
Reference
Synthesis and biological evaluation of boron peptide analogues of Belactosin C as proteasome inhibitors
Nakamura, Hiroyuki; Watanabe, Mizuyoshi; Ban, Hyun Seung; Nabeyama, Wataru; Asai, Akira, Bioorganic & Medicinal Chemistry Letters, 2009, 19(12), 3220-3224

Production Method 7

Reaction Conditions
1.1 Solvents: Diethyl ether ;  24 h, rt
Reference
Proteasome Inhibitors with Photocontrolled Activity
Hansen, Mickel J.; Velema, Willem A.; de Bruin, Gerjan; Overkleeft, Herman S.; Szymanski, Wiktor; et al, ChemBioChem, 2014, 15(14), 2053-2057

Production Method 8

Reaction Conditions
1.1 Reagents: Sulfuric acid magnesium salt (1:1) Solvents: Diethyl ether ;  overnight, rt
Reference
Expanding the scope of PNA-encoded libraries: divergent synthesis of libraries targeting cysteine, serine and metallo-proteases as well as tyrosine phosphatases
Debaene, Francois; Da Silva, Julien A.; Pianowski, Zbigniew; Duran, Fernando J.; Winssinger, Nicolas, Tetrahedron, 2007, 63(28), 6577-6586

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Raw materials

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Preparation Products

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Related Literature

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